Cas no 1478744-52-3 (2-(4-amino-2-methyloxan-4-yl)ethan-1-ol)

2-(4-amino-2-methyloxan-4-yl)ethan-1-ol structure

1478744-52-3 structure

Product Name:2-(4-amino-2-methyloxan-4-yl)ethan-1-ol

CAS No:1478744-52-3

MF:C₈H₁₇NO₂

MW:159.2260825634

CID:5564840

PubChem ID:65240075

Update Time:2025-07-11

2-(4-amino-2-methyloxan-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-4-ethanol, 4-aminotetrahydro-2-methyl-
- 2-(4-amino-2-methyloxan-4-yl)ethan-1-ol
- Inchi： 1S/C8H17NO2/c1-7-6-8(9,2-4-10)3-5-11-7/h7,10H,2-6,9H2,1H3
- InChI Key： QRAIPGZWOQLIAM-UHFFFAOYSA-N
- SMILES： C1(C)OCCC(N)(CCO)C1

Experimental Properties

Density: 1.004±0.06 g/cm3(Predicted)
Boiling Point: 255.1±25.0 °C(Predicted)
pka: 15.06±0.10(Predicted)

2-(4-amino-2-methyloxan-4-yl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1628886-0.05g	2-(4-amino-2-methyloxan-4-yl)ethan-1-ol	1478744-52-3		0.05g	$1764.0	2023-07-10
Enamine	EN300-1628886-0.1g	2-(4-amino-2-methyloxan-4-yl)ethan-1-ol	1478744-52-3		0.1g	$1849.0	2023-07-10
Enamine	EN300-1628886-0.25g	2-(4-amino-2-methyloxan-4-yl)ethan-1-ol	1478744-52-3		0.25g	$1933.0	2023-07-10
Enamine	EN300-1628886-0.5g	2-(4-amino-2-methyloxan-4-yl)ethan-1-ol	1478744-52-3		0.5g	$2017.0	2023-07-10
Enamine	EN300-1628886-1.0g	2-(4-amino-2-methyloxan-4-yl)ethan-1-ol	1478744-52-3		1.0g	$2101.0	2023-07-10
Enamine	EN300-1628886-2.5g	2-(4-amino-2-methyloxan-4-yl)ethan-1-ol	1478744-52-3		2.5g	$4117.0	2023-07-10
Enamine	EN300-1628886-5.0g	2-(4-amino-2-methyloxan-4-yl)ethan-1-ol	1478744-52-3		5.0g	$6092.0	2023-07-10
Enamine	EN300-1628886-10.0g	2-(4-amino-2-methyloxan-4-yl)ethan-1-ol	1478744-52-3		10.0g	$9032.0	2023-07-10
Enamine	EN300-1628886-50mg	2-(4-amino-2-methyloxan-4-yl)ethan-1-ol	1478744-52-3		50mg	$1068.0	2023-09-22
Enamine	EN300-1628886-100mg	2-(4-amino-2-methyloxan-4-yl)ethan-1-ol	1478744-52-3		100mg	$1119.0	2023-09-22

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3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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